Calcium phosphide (Ca3P2)
Calcium phosphide (Ca3P2)
Calcium phosphide appears as red-brown crystals to gray granular lumps. It reacts with water to form calcium hydroxide and phosphine, a flammable poisonous gas. Phosphine will normally ignite spontaneously in contact with air. If there is an excess of water this fire of phosphine will not normally ignite surrounding combustible material.
Brand Name:
Vulcanchem
CAS No.:
1305-99-3
VCID:
VC20950917
InChI:
InChI=1S/3Ca.2P/q3*+2;2*-3
SMILES:
[P-3].[P-3].[Ca+2].[Ca+2].[Ca+2]
Molecular Formula:
Ca3P2
Molecular Weight:
182.2 g/mol
Calcium phosphide (Ca3P2)
CAS No.: 1305-99-3
Main Products
Cat. No.: VC20950917
Molecular Formula: Ca3P2
Molecular Weight: 182.2 g/mol
* For research use only. Not for human or veterinary use.
| Description | Calcium phosphide appears as red-brown crystals to gray granular lumps. It reacts with water to form calcium hydroxide and phosphine, a flammable poisonous gas. Phosphine will normally ignite spontaneously in contact with air. If there is an excess of water this fire of phosphine will not normally ignite surrounding combustible material. |
|---|---|
| CAS No. | 1305-99-3 |
| Molecular Formula | Ca3P2 |
| Molecular Weight | 182.2 g/mol |
| IUPAC Name | tricalcium;phosphorus(3-) |
| Standard InChI | InChI=1S/3Ca.2P/q3*+2;2*-3 |
| Standard InChI Key | HMJZRBDFJAQGEY-UHFFFAOYSA-N |
| SMILES | [P-3].[P-3].[Ca+2].[Ca+2].[Ca+2] |
| Canonical SMILES | [P-3].[P-3].[Ca+2].[Ca+2].[Ca+2] |
| Boiling Point | Decomposes |
| Colorform | Red-brown crystalline powder or gray lumps Hygroscopic crystals |
| Melting Point | 2910 °F (USCG, 1999) About 1600 °C 1600 °C |
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